Cas no 52698-81-4 (Benzaldehyde, bromo-)

Benzaldehyde, bromo- structure
Benzaldehyde, bromo- structure
Product Name:Benzaldehyde, bromo-
CAS No:52698-81-4
MF:C7H5BRO
MW:185.018
CID:359076

Benzaldehyde, bromo- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, bromo-
    • Inchi: InChI=1S/C7H5BrO/c8-7-4-2-1-3-6(7)5-9/h1-5H
    • InChI Key: NDOPHXWIAZIXPR-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CC=C1Br

Computed Properties

  • Exact Mass: 183.95235
  • Monoisotopic Mass: 183.952
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: After melting point, transparent yellow liquid
  • Density: 1.58
  • Melting Point: 21-22℃
  • Boiling Point: 230℃
  • Flash Point: 95℃
  • Refractive Index: 1.595-1.597
  • PSA: 17.07
  • LogP: 2.26160

Benzaldehyde, bromo- Security Information

  • Storage Condition:Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers.
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